3-Amino-N-isopropyl-5-(trifluoromethyl)benzamide

• IUPAC Name: 3-amino-N-propan-2-yl-5-(trifluoromethyl)benzamide
• InChI: InChI=1S/C11H13F3N2O/c1-6(2)16-10(17)7-3-8(11(12,13)14)5-9(15)4-7/h3-6H,15H2,1-2H3,(H,16,17)
• InChI Key: CEQHNNVRXPPPBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC(=CC(=C1)N)C(F)(F)F
• Molecular Formula: C11H13F3N2O
• Molecular Weight: 246.23 g/mol

Description

3-Amino-N-isopropyl-5-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C11H13F3N2O and its molecular weight is 246.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-amino-5-(trifluoromethyl)benzoic acid (0.25 g, 1.22 mmol) in DMF (3 mL) is added HOBt (0.494 g, 3.66 mmol) followed by HATU (0.695 g, 1.83 mmol), propan-2-amine (0.311 mL, 3.66 mmol) and DIEA (0.96 mL, 5.48 mmol). After stirring at it overnight the solution is concentrated and the residue is dissolved in EtOAc, washed with sat aq NaHCO3, brine, and dried over Na2SO4. Following concentration the residue is carried on to next step without further purification. MS (ESI) m/z 247.1 (M+1).